5,5-dimethylthiolan-3-amine
Description
5,5-Dimethylthiolan-3-amine is a chemical compound with the molecular formula C6H13NS . It is a derivative of thiolane, a heterocyclic compound containing a four-membered ring with three carbon atoms, one sulfur atom, and an amine group attached .
Molecular Structure Analysis
The molecular structure of this compound consists of a thiolane ring, which is a four-membered ring with three carbon atoms and one sulfur atom. Two of the carbon atoms in the ring are substituted with methyl groups, and the third carbon atom is substituted with an amine group .Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5,5-dimethylthiolan-3-amine can be achieved through a multi-step process involving the conversion of starting materials into intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "2,3-dimethyl-2-butene", "hydrogen sulfide", "ammonia", "sodium hydroxide", "sulfuric acid", "sodium nitrite", "sodium azide", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: 2,3-dimethyl-2-butene is reacted with hydrogen sulfide in the presence of sodium hydroxide to yield 2,3-dimethylthiirane.", "Step 2: 2,3-dimethylthiirane is treated with ammonia in the presence of sulfuric acid to form 5,5-dimethylthiolan-3-one.", "Step 3: 5,5-dimethylthiolan-3-one is reacted with sodium nitrite and hydrochloric acid to produce the corresponding diazonium salt.", "Step 4: The diazonium salt is then treated with sodium azide to yield the corresponding azide compound.", "Step 5: Reduction of the azide compound with sodium borohydride in acetic acid and ethanol gives 5,5-dimethylthiolan-3-amine as the final product." ] } | |
CAS RN |
1466090-06-1 |
Molecular Formula |
C6H13NS |
Molecular Weight |
131.2 |
Purity |
95 |
Origin of Product |
United States |
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